N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C16H28N2O2/c1-5-15(19)17(4)12-16(20)18-11-7-6-8-14(18)10-9-13(2)3/h5,13-14H,1,6-12H2,2-4H3
• InChI Key: GOJSUHHDBOIBKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1CCCCN1C(=O)CN(C)C(=O)C=C
• Molecular Formula: C16H28N2O2
• Molecular Weight: 280.41 g/mol

Description

N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide, also known as U-47700, is a synthetic opioid analgesic drug that was first developed in the 1970s. It has gained popularity in recent years due to its potent analgesic effects and easy availability on the internet. However, its use has been associated with numerous cases of overdose and death, leading to its classification as a Schedule I controlled substance in the United States.

Mechanism of Action

N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It binds to the receptor and activates a signaling cascade that results in the inhibition of pain transmission in the central nervous system.
Biochemical and physiological effects:
N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. However, it also has a high potential for abuse and dependence, leading to its classification as a Schedule I controlled substance.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide has been used in laboratory experiments to study its effects on the central nervous system. Its potent analgesic effects make it a valuable tool for studying the mechanisms of pain transmission and the development of new analgesic drugs. However, its high potential for abuse and dependence limits its use in laboratory settings, and researchers must take precautions to ensure its safe handling and disposal.

Future Directions

Despite its potential as a research tool, the use of N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide in laboratory experiments is limited due to its classification as a controlled substance. Future research may focus on the development of new synthetic opioids with similar analgesic effects but lower potential for abuse and dependence. Additionally, studies may investigate the long-term effects of N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide use on the central nervous system and the development of new treatments for opioid addiction.

Synthesis Methods

The synthesis of N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide involves the reaction of N-methyl-2-bromo-N-(2,6-dimethylphenyl)propanamide with 2-(3-methylbutyl)-1-piperidinyl)acetyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride and sodium acetate to yield N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide.

Scientific Research Applications

N-Methyl-N-[2-[2-(3-methylbutyl)piperidin-1-yl]-2-oxoethyl]prop-2-enamide has been used in scientific research to study its effects on the central nervous system. It has been shown to bind to the mu-opioid receptor, resulting in potent analgesic effects. However, it also has a high potential for abuse and dependence, making it a subject of concern for public health officials.